Cas no 898766-65-9 (3-acetoxybenzyl 2-thienyl Ketone)
898766-65-9 structure
Product Name:3-acetoxybenzyl 2-thienyl Ketone
CAS No:898766-65-9
MF:C14H12O3S
MW:260.308282852173
CID:1946442
PubChem ID:24723788
Update Time:2025-04-21
3-acetoxybenzyl 2-thienyl Ketone Chemical and Physical Properties
Names and Identifiers
-
- 3-acetoxybenzyl 2-thienyl Ketone
- DTXSID301254013
- 2-[3-(Acetyloxy)phenyl]-1-(2-thienyl)ethanone
- 898766-65-9
-
- Inchi: 1S/C14H12O3S/c1-10(15)17-12-5-2-4-11(8-12)9-13(16)14-6-3-7-18-14/h2-8H,9H2,1H3
- InChI Key: TWHNCLYISOISBW-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(CC1C=CC=C(C=1)OC(C)=O)=O
Computed Properties
- Exact Mass: 260.05100
- Monoisotopic Mass: 260.05071541Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- PSA: 71.61000
- LogP: 3.09880
3-acetoxybenzyl 2-thienyl Ketone Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
898766-65-9 (3-acetoxybenzyl 2-thienyl Ketone) Related Products
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